Cas no 30452-00-7 (methyl 3-bromo-2,2-dimethylpropanoate)
Methyl 3-bromo-2,2-dimethylpropanoate is a brominated ester compound with the molecular formula C6H11BrO2. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a bromine substituent and an ester group enables selective functionalization, making it valuable for nucleophilic substitution and coupling reactions. Its stable, branched alkyl structure enhances steric control in synthetic pathways. The compound is typically a clear to pale yellow liquid with moderate volatility, requiring storage under inert conditions to prevent degradation. Its well-defined reactivity profile and high purity make it a reliable choice for precision chemical applications.
30452-00-7 structure
Product Name:methyl 3-bromo-2,2-dimethylpropanoate
CAS No:30452-00-7
MF:C6H11BrO2
MW:195.054341554642
CID:1442833
PubChem ID:19604604
Update Time:2025-06-09
methyl 3-bromo-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-bromo-2,2-dimethyl-, methyl ester
- methyl 3-bromo-2,2-dimethylpropanoate
- AMHWPZMEUOZYNT-UHFFFAOYSA-N
- DB-086687
- 3-bromo-2,2-dimethyl-propionic acid methyl ester
- 3-bromo-2,2-dimethylpropionic acid methyl ester
- G69413
- MFCD20621611
- SCHEMBL116575
- CS-0140565
- 30452-00-7
- EN300-1387278
- SY296762
- methyl3-bromo-2,2-dimethylpropanoate
-
- Inchi： 1S/C6H11BrO2/c1-6(2,4-7)5(8)9-3/h4H2,1-3H3
- InChI Key： AMHWPZMEUOZYNT-UHFFFAOYSA-N
- SMILES： BrCC(C(=O)OC)(C)C
Computed Properties
- Exact Mass: 193.99423
- Monoisotopic Mass: 193.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 26.3
methyl 3-bromo-2,2-dimethylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1387278-0.05g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 0.05g |
$168.0 | 2023-05-24 | |
| Enamine | EN300-1387278-0.1g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 0.1g |
$252.0 | 2023-05-24 | |
| Enamine | EN300-1387278-0.25g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 0.25g |
$361.0 | 2023-05-24 | |
| Enamine | EN300-1387278-0.5g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 0.5g |
$569.0 | 2023-05-24 | |
| Enamine | EN300-1387278-1.0g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 1g |
$728.0 | 2023-05-24 | |
| Enamine | EN300-1387278-2.5g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 2.5g |
$1428.0 | 2023-05-24 | |
| Enamine | EN300-1387278-5.0g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 5g |
$2110.0 | 2023-05-24 | |
| Enamine | EN300-1387278-10.0g |
methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 10g |
$3131.0 | 2023-05-24 | |
| Aaron | AR01DX0I-50mg |
Methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 50mg |
$94.00 | 2025-03-04 | |
| Aaron | AR01DX0I-100mg |
Methyl 3-bromo-2,2-dimethylpropanoate |
30452-00-7 | 95% | 100mg |
$65.00 | 2025-02-09 |
methyl 3-bromo-2,2-dimethylpropanoate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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